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Compound of Interest

Compound Name: L-glutamic acid

Cat. No.: B7767896 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling L-glutamic acid, offering procedural, step-by-step guidance to foster a

culture of safety and build deep trust in your operational protocols.

Personal Protective Equipment (PPE)
When handling L-glutamic acid, a comprehensive approach to personal protection is crucial to

prevent exposure. The following personal protective equipment is recommended.[1]
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Body Part
Personal Protective
Equipment

Specifications and
Remarks

Eyes
Safety glasses with side-

shields

Must conform to NIOSH (US)

or EN 166 (EU) standards.[1]

Hands Chemical-resistant gloves

Nitrile rubber gloves are

recommended.[1][2]

Contaminated gloves should

be disposed of after use.[1]

Skin and Body Laboratory coat

An impervious lab coat should

be worn to prevent skin

contact.[1] Ensure it is fully

buttoned with sleeves rolled

down.[1]

Respiratory
Air-purifying respirator (if

necessary)

A full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges should be

used if a risk assessment

indicates it is necessary, or as

a backup to engineering

controls.[1] Respiratory

protection is necessary when

dust is formed.

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to minimize the risk of exposure and

maintain the integrity of the compound.

Engineering Controls:

All handling of L-glutamic acid should be conducted in a well-ventilated area.[1][3]

Whenever possible, use a laboratory fume hood or other mechanical exhaust ventilation to

minimize exposure.[1]
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Handling Procedures:

Avoid all personal contact with the substance.[1]

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in the designated handling area.[1][4]

Wash hands thoroughly with soap and water after handling.[1]

Storage:

Store the compound at room temperature (15-30°C) in a dry, well-ventilated area.[1][3]

Keep containers tightly closed and protect them from physical damage.[1]

Store away from incompatible materials, such as strong oxidizing agents.[1]

Emergency and Disposal Plans
Spill Response:

Ventilate the area.

Wear appropriate PPE, including chemical-resistant gloves.[3]

Contain the spill. Prevent further leakage or spillage if it is safe to do so.

Clean up: For solid spills, carefully shovel or sweep up the material and place it in a suitable,

closed container for disposal.[5] Avoid generating dust.[5] For liquid spills, absorb the spill

and place it in a closed container for disposal.[3]

Decontaminate the area: Wash the area thoroughly after clean-up is complete.[3]

Disposal:

All waste materials, including contaminated PPE, should be handled as hazardous waste.
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Collect waste L-glutamic acid and any contaminated materials in a clearly labeled, sealed

container.

Dispose of waste in accordance with local, state, and federal regulations. Do not dispose of

this chemical in the trash or down the sanitary sewer.

Quantitative Data for Safety Parameters
For detailed planning, the following table summarizes key quantitative data for handling L-
glutamic acid.

Parameter Value Source

Glove Material NBR (Nitrile rubber) [2]

Glove Thickness >0.11 mm [2]

Glove Breakthrough Time
>480 minutes (permeation:

level 6)
[2]

Recommended Storage

Temperature
15 - 25 °C [6]

Occupational Exposure Limit

(DNEL) - Inhalation

10 mg/m³ (chronic - systemic

effects)
[2]

Occupational Exposure Limit

(DNEL) - Dermal

179 mg/kg bw/day (chronic -

systemic effects)
[2]

Workflow for Safe Handling of L-Glutamic Acid
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Caption: Workflow for the safe handling of L-glutamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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